Fmoc-5-cyano-L-tryptophan

• IUPAC Name: (2S)-3-(5-cyano-1H-indol-3-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C27H21N3O4/c28-13-16-9-10-24-22(11-16)17(14-29-24)12-25(26(31)32)30-27(33)34-15-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-11,14,23,25,29H,12,15H2,(H,30,33)(H,31,32)/t25-/m0/s1
• InChI Key: CDZLLUUXBGXERH-VWLOTQADSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CNC5=C4C=C(C=C5)C#N)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CNC5=C4C=C(C=C5)C#N)C(=O)O
• Molecular Formula: C27H21N3O4
• Molecular Weight: 451.5 g/mol

Description

Fmoc-5-cyano-L-tryptophan is a useful research compound. Its molecular formula is C27H21N3O4 and its molecular weight is 451.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Demethoxyfumitremorgin C Analogues : Fmoc-5-cyano-L-tryptophan was used in the synthesis of demethoxyfumitremorgin C analogues, employing the N-Acyliminium Pictet−Spengler Condensation on a solid phase. This method is a promising approach in the field of combinatorial chemistry for the synthesis of complex organic compounds (Wang & Ganesan, 1999).

• Adsorption Studies in Molecularly Imprinted Polymers : Research involving Fmoc-L-tryptophan (Fmoc-L-Trp) imprinted polymers demonstrated the adsorption behaviors of compounds structurally analogous to the template. These studies are significant in understanding molecular interactions and are critical in the development of novel materials for selective separation and sensor applications (Kim & Guiochon, 2005).

• Fluorescence Studies in Biological Systems : Fmoc-5-cyano-L-tryptophan has been used in the synthesis of the blue fluorescent amino acid l-4-cyanotryptophan. This fluorescent amino acid is valuable for investigating solvation states within biological systems, such as the influenza M2 proton channel. It demonstrates the compound's utility in biological spectroscopy and microscopy (Micikas et al., 2021).

• Development of Novel α-amino Acids for Bioactive Peptides : Fmoc-protected derivatives of tryptophan analogs have been synthesized for incorporation into bioactive peptides. This synthesis is crucial for modifying the structural and functional properties of peptides in drug development (Fauq et al., 1998).

• Synthesis of Peptides with Modified Tryptophan : The use of Fmoc-5-cyano-L-tryptophan in the synthesis of oligopeptides, particularly in overcoming the challenges posed by oxidation and alkylation during synthesis, is significant in peptide science. This research aids in the development of therapeutic agents and in the creation of combinatorial libraries for drug discovery (Lescrinier et al., 1995).

• Chromatographic Studies on Molecularly Imprinted Polymers : Investigations into the solvent effects in chromatography on Fmoc-L-Trp imprinted polymers have been conducted. This research is essential for understanding molecular interactions in chromatographic processes, which are critical in pharmaceutical and biochemical analysis (Kim & Guiochon, 2005).